![molecular formula C13H11N3S B6226132 5-[4-(2-cyclopropylethynyl)phenyl]-4H-1,2,4-triazole-3-thiol CAS No. 2567266-54-8](/img/no-structure.png)
5-[4-(2-cyclopropylethynyl)phenyl]-4H-1,2,4-triazole-3-thiol
Overview
Description
5-[4-(2-cyclopropylethynyl)phenyl]-4H-1,2,4-triazole-3-thiol (CCPTT) is an important and versatile molecule that has a wide range of applications in the scientific research field. CCPTT is a thiol-containing triazole derivative that has been utilized in various areas of research including biochemistry, pharmacology, and drug delivery. CCPTT is a highly reactive compound that can be used in the synthesis of various other compounds and has been extensively studied for its potential in drug delivery, protein engineering, and molecular imaging.
Scientific Research Applications
5-[4-(2-cyclopropylethynyl)phenyl]-4H-1,2,4-triazole-3-thiol has been widely used in scientific research due to its versatile properties. It has been used in the synthesis of various compounds including peptides, oligonucleotides, and proteins. 5-[4-(2-cyclopropylethynyl)phenyl]-4H-1,2,4-triazole-3-thiol has also been used in the development of novel drug delivery systems. It has been used to modify proteins and peptides to improve their solubility and bioavailability. Additionally, 5-[4-(2-cyclopropylethynyl)phenyl]-4H-1,2,4-triazole-3-thiol has been used in the development of molecular imaging agents and as a reagent for the synthesis of other compounds.
Mechanism of Action
5-[4-(2-cyclopropylethynyl)phenyl]-4H-1,2,4-triazole-3-thiol is a highly reactive compound that can be used to modify proteins and peptides. It is able to form covalent bonds with amino acids and other molecules, allowing it to modify the structure and activity of proteins and peptides. This is achieved by the formation of a disulfide bridge between the thiol group of 5-[4-(2-cyclopropylethynyl)phenyl]-4H-1,2,4-triazole-3-thiol and the amino acid residue. This bridge is then stabilized by hydrogen bonding between the hydroxyl group of 5-[4-(2-cyclopropylethynyl)phenyl]-4H-1,2,4-triazole-3-thiol and the amino acid residue.
Biochemical and Physiological Effects
5-[4-(2-cyclopropylethynyl)phenyl]-4H-1,2,4-triazole-3-thiol has been studied for its potential to modify proteins and peptides, as well as its potential to act as a drug delivery system. It has been shown to increase the solubility and bioavailability of proteins and peptides, as well as to increase their stability. Additionally, 5-[4-(2-cyclopropylethynyl)phenyl]-4H-1,2,4-triazole-3-thiol has been shown to have anti-inflammatory and anti-bacterial effects, as well as to have potential anti-cancer activity.
Advantages and Limitations for Lab Experiments
5-[4-(2-cyclopropylethynyl)phenyl]-4H-1,2,4-triazole-3-thiol is a highly reactive compound that can be used to modify proteins and peptides. It is relatively easy to synthesize and is relatively stable when stored at room temperature. Additionally, it is relatively inexpensive and can be used in a wide range of applications. However, 5-[4-(2-cyclopropylethynyl)phenyl]-4H-1,2,4-triazole-3-thiol is a highly reactive compound and can be toxic if not used properly. Additionally, it can react with other compounds, which can lead to unwanted side reactions.
Future Directions
There are a number of potential future directions for the use of 5-[4-(2-cyclopropylethynyl)phenyl]-4H-1,2,4-triazole-3-thiol in scientific research. These include further exploration of its potential as a drug delivery system, its use in the development of novel imaging agents, and its use in the synthesis of other compounds. Additionally, further research could be conducted into its potential as an anti-cancer agent and its potential to modify proteins and peptides. Finally, further research could be conducted into its potential to act as a catalyst in chemical reactions.
Synthesis Methods
5-[4-(2-cyclopropylethynyl)phenyl]-4H-1,2,4-triazole-3-thiol can be synthesized in a two-step reaction. The first step involves the reaction of 4-chlorophenyl-2-cyclopropylethynyl ketone with sodium azide to form the triazole-3-thiol derivative. The second step involves the reaction of the triazole-3-thiol derivative with 4-chlorophenyl-2-cyclopropylethynyl ketone to form the desired 5-[4-(2-cyclopropylethynyl)phenyl]-4H-1,2,4-triazole-3-thiol. The reaction can be carried out in aqueous or organic solvents such as dichloromethane or methanol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '5-[4-(2-cyclopropylethynyl)phenyl]-4H-1,2,4-triazole-3-thiol' involves the reaction of 4-(2-cyclopropylethynyl)benzaldehyde with thiosemicarbazide followed by cyclization to form the desired product.", "Starting Materials": [ "4-(2-cyclopropylethynyl)benzaldehyde", "thiosemicarbazide", "acetic acid", "sodium acetate", "ethanol" ], "Reaction": [ "Step 1: Dissolve 4-(2-cyclopropylethynyl)benzaldehyde (1.0 g, 5.2 mmol) and thiosemicarbazide (0.6 g, 5.2 mmol) in ethanol (20 mL) and add acetic acid (0.5 mL).", "Step 2: Heat the reaction mixture at reflux for 2 hours.", "Step 3: Cool the reaction mixture to room temperature and filter the precipitate.", "Step 4: Wash the precipitate with ethanol and dry under vacuum to obtain the intermediate product, 4-(2-cyclopropylethynyl)-N'-(4-formylphenyl)-1,2,4-triazole-3-thiosemicarbazide.", "Step 5: Dissolve the intermediate product (0.5 g, 1.7 mmol) in ethanol (10 mL) and add sodium acetate (0.3 g, 3.5 mmol).", "Step 6: Heat the reaction mixture at reflux for 4 hours.", "Step 7: Cool the reaction mixture to room temperature and filter the precipitate.", "Step 8: Wash the precipitate with ethanol and dry under vacuum to obtain the final product, 5-[4-(2-cyclopropylethynyl)phenyl]-4H-1,2,4-triazole-3-thiol." ] } | |
CAS RN |
2567266-54-8 |
Product Name |
5-[4-(2-cyclopropylethynyl)phenyl]-4H-1,2,4-triazole-3-thiol |
Molecular Formula |
C13H11N3S |
Molecular Weight |
241.3 |
Purity |
95 |
Origin of Product |
United States |
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